BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to Biotin-PEG2-azide:
Suppliers, Purity, and Applications in Research

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Biotin-PEG2-azide

Cat. No.: B15620921

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Biotin-PEG2-azide, a
versatile heterobifunctional linker crucial for modern bioconjugation and chemical biology. This
document details commercially available sources, their reported purity levels, and provides
structured experimental protocols for its application. Furthermore, it visualizes a key
experimental workflow and a relevant signaling pathway to illustrate its utility in research and
drug development.

Introduction to Biotin-PEG2-azide

Biotin-PEG2-azide is a chemical reagent that incorporates three key functional components: a
biotin moiety, a short polyethylene glycol (PEG) spacer, and a terminal azide group. This
combination makes it an invaluable tool for researchers. The biotin group exhibits an
exceptionally strong and specific interaction with avidin and streptavidin, forming the basis for
powerful purification and detection techniques. The azide group serves as a bioorthogonal
handle for "click chemistry," specifically the copper(l)-catalyzed azide-alkyne cycloaddition
(CuAAC) or the strain-promoted azide-alkyne cycloaddition (SPAAC), allowing for the highly
efficient and specific covalent labeling of alkyne-modified biomolecules. The hydrophilic PEG2
spacer enhances solubility in aqueous buffers and provides a flexible linker that minimizes
steric hindrance between the biotin and the target molecule.

Commercial Suppliers and Purity Information
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A variety of vendors supply Biotin-PEG2-azide, with purity levels being a critical factor for
reproducible experimental outcomes. The following table summarizes key quantitative data
from several suppliers to facilitate comparison. Researchers are advised to consult the
certificate of analysis for lot-specific data.

Catalog Molecular Price (USD, SR
Supplier Number Weight ( Purity per 100mg,
Number
(Example) g/mol) approx.)
BroadPharm BP-22118 400.5 >98% $260 945633-30-7
AxisPharm AP10534 400.5 High Purity $260 945633-30-7
Precise PEG AG-2791 400.5 >96% Not specified 945633-30-7
: 1910803-72-
Conju-Probe CP-3040 400.5 >95% $140 3
Tenova
T08004 400.5 >= 95% $220 945633-30-7
Pharma
MedchemExp » 1910803-72-
HY-126957 400.50 97.0% Not specified
ress 3
Santa Cruz
Biotechnolog sc-281053 400.5 Not specified Not specified 945633-30-7

y

Experimental Protocols

The primary application of Biotin-PEG2-azide is the biotinylation of alkyne-modified
biomolecules via click chemistry. This enables a wide range of downstream applications,
including affinity purification, western blotting, and fluorescence microscopy.

General Protocol for Labeling of an Alkyne-Modified
Protein with Biotin-PEG2-azide via CUAAC

This protocol provides a general workflow for the copper-catalyzed click chemistry reaction to
label a protein of interest.[1][2] Optimization of reaction conditions, such as reagent
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concentrations and incubation times, may be necessary for specific proteins.

Materials:

o Alkyne-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS, pH 7.4)
» Biotin-PEG2-azide

e Dimethyl sulfoxide (DMSO)

o Copper(ll) sulfate (CuSQOa) stock solution (e.g., 20 mM in water)

 Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or other copper(l)-stabilizing ligand stock
solution (e.g., 100 mM in water)

e Sodium ascorbate stock solution (e.g., 300 mM in water, freshly prepared)

1.5 mL microcentrifuge tubes
Procedure:

e Prepare a stock solution of Biotin-PEG2-azide: Dissolve Biotin-PEG2-azide in DMSO to a
final concentration of 10 mM.

o Reaction setup: In a microcentrifuge tube, combine the following reagents in the specified
order. The final volume can be adjusted as needed.

o Alkyne-modified protein solution (e.g., to a final concentration of 1-5 mg/mL)
o Biotin-PEG2-azide stock solution (to a final concentration of 50-100 uM)

o THPTA stock solution (to a final concentration of 1 mM)

o Copper(ll) sulfate stock solution (to a final concentration of 0.2 mM)

« Initiate the reaction: Add the freshly prepared sodium ascorbate stock solution to a final
concentration of 3 mM to initiate the click reaction.
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 Incubation: Gently mix the reaction and incubate at room temperature for 1-2 hours. For
sensitive proteins, the reaction can be performed at 4°C for a longer duration (e.g., 4-16
hours).

e Quenching the reaction (optional): The reaction can be stopped by adding a chelating agent
such as EDTA to a final concentration of 10 mM.

 Purification: Remove excess reagents and byproducts by methods such as dialysis, size-
exclusion chromatography (e.g., Sephadex G-25), or affinity purification if an appropriate tag
IS present on the protein.

« Verification of labeling: The successful biotinylation of the protein can be confirmed by
various methods, including:

o Western Blot: Detect the biotinylated protein using streptavidin conjugated to an enzyme
(e.g., horseradish peroxidase, HRP) or a fluorescent dye.

o Mass Spectrometry: Analyze the mass shift of the protein after conjugation with Biotin-
PEG2-azide.

Visualizations

The following diagrams, generated using the DOT language, illustrate a typical experimental
workflow and a relevant signaling pathway where Biotin-PEG2-azide is a valuable tool.
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Caption: Experimental workflow for the identification of target proteins using a clickable probe.
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Caption: Probing the MAPK signaling pathway with a clickable, biotinylated inhibitor.[3][4][5]
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Conclusion

Biotin-PEG2-azide is a powerful and versatile tool for researchers in various fields, including
chemical biology, proteomics, and drug development. Its unique trifunctional nature allows for
the efficient and specific biotinylation of alkyne-modified biomolecules, enabling a wide array of
downstream applications. The information and protocols provided in this guide are intended to
serve as a valuable resource for scientists looking to incorporate this reagent into their
research, facilitating novel discoveries and advancements in our understanding of complex
biological systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. fnkprddata.blob.core.windows.net [fnkprddata.blob.core.windows.net]

2. interchim.fr [interchim.fr]

3. Identification of novel MAP kinase pathway signaling targets by functional proteomics and
mass spectrometry - PubMed [pubmed.nchbi.nlm.nih.gov]

e 4. pubs.acs.org [pubs.acs.org]

o 5. Mathematical Modelling of the MAP Kinase Pathway Using Proteomic Datasets - PMC
[pmc.ncbi.nlm.nih.gov]

« To cite this document: BenchChem. [A Technical Guide to Biotin-PEG2-azide: Suppliers,
Purity, and Applications in Research]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15620921#biotin-peg2-azide-supplier-and-purity-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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